Cas no 2171855-15-3 (3-{1,3-dimethyl-1H-thieno2,3-cpyrazol-5-yl}-4-methylpiperidine)

• Product Name: 3-{1,3-dimethyl-1H-thieno2,3-cpyrazol-5-yl}-4-methylpiperidine
• CAS No: 2171855-15-3
• MF: C₁₃H₁₉N₃S
• MW: 249.375061273575
• CID: 5927063
• PubChem ID: 165547878
• Update Time: 2025-07-15

3-{1,3-dimethyl-1H-thieno2,3-cpyrazol-5-yl}-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-{1,3-dimethyl-1H-thieno2,3-cpyrazol-5-yl}-4-methylpiperidine
• 2171855-15-3
• 3-{1,3-dimethyl-1H-thieno[2,3-c]pyrazol-5-yl}-4-methylpiperidine
• EN300-1477888

• Inchi： 1S/C13H19N3S/c1-8-4-5-14-7-11(8)12-6-10-9(2)15-16(3)13(10)17-12/h6,8,11,14H,4-5,7H2,1-3H3
• InChI Key： PDFPCKPAQGYCPD-UHFFFAOYSA-N
• SMILES： S1C2=C(C(C)=NN2C)C=C1C1CNCCC1C

Computed Properties

• Exact Mass: 249.12996879g/mol
• Monoisotopic Mass: 249.12996879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.1Ų

Additional information on 3-{1,3-dimethyl-1H-thieno2,3-cpyrazol-5-yl}-4-methylpiperidine

Comprehensive Overview of 3-{1,3-dimethyl-1H-thieno[2,3-c]pyrazol-5-yl}-4-methylpiperidine (CAS No. 2171855-15-3)

The compound 3-{1,3-dimethyl-1H-thieno[2,3-c]pyrazol-5-yl}-4-methylpiperidine (CAS No. 2171855-15-3) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a thienopyrazole core with a methylpiperidine moiety, offering versatile chemical properties for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold, given the prevalence of similar structures in FDA-approved drugs targeting neurological and metabolic disorders.

In recent years, the demand for novel heterocyclic compounds like 3-{1,3-dimethyl-1H-thieno[2,3-c]pyrazol-5-yl}-4-methylpiperidine has surged due to their role in addressing antibiotic resistance and chronic diseases. The compound's CAS No. 2171855-15-3 frequently appears in patent filings related to kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, aligning with current trends in precision medicine. Its thienopyrazole segment is analogous to fragments found in antiviral and anti-inflammatory agents, making it a hotspot for structure-activity relationship (SAR) studies.

Synthetic accessibility is another key advantage of 3-{1,3-dimethyl-1H-thieno[2,3-c]pyrazol-5-yl}-4-methylpiperidine. Modern green chemistry protocols have enabled efficient large-scale production with minimal environmental impact, addressing the growing emphasis on sustainable synthesis in the chemical industry. Computational studies suggest that its methylpiperidine group enhances membrane permeability, a critical factor for central nervous system (CNS) drug candidates. These attributes explain its inclusion in high-throughput screening libraries for neurodegenerative disease research.

From a commercial perspective, suppliers of CAS No. 2171855-15-3 highlight its stability under standard storage conditions and compatibility with common cross-coupling reactions. The compound's logP value and hydrogen bond acceptor/donor counts make it a promising lead for oral bioavailability optimization, a recurring theme in pharmaceutical forums. Analytical data (HPLC, NMR) confirms high purity batches, meeting stringent requirements for preclinical development.

Emerging applications of this compound extend to material science, where its conjugated system shows potential in organic electronics. The thienopyrazole unit's electron-rich nature contributes to charge transport properties, relevant for OLED and photovoltaic device research. Such interdisciplinary utility underscores why 3-{1,3-dimethyl-1H-thieno[2,3-c]pyrazol-5-yl}-4-methylpiperidine remains a subject of active investigation across academia and industry.